Cas no 1311203-16-3 ((2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoic acid)

• Product Name: (2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoic acid
• CAS No: 1311203-16-3
• MF: C₁₄H₂₃F₂NO₄
• MW: 307.333531618118
• MDL: MFCD31925519
• CID: 4738578
• PubChem ID: 154704205
• Update Time: 2025-06-27

(2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoic acid
• P20277
• (2S)-2-(Boc-amino)-3-(4,4-difluorocyclohexyl)propanoic acid
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(4,4-difluorocyclohexyl)propanoic acid
• (2S)-3-(4,4-difluorocyclohexyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• SCHEMBL22143939
• (2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoicacid
• EN300-3426215
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(4,4-difluorocyclohexyl)propanoic acid
• 1311203-16-3

• MDL： MFCD31925519
• Inchi： 1S/C14H23F2NO4/c1-13(2,3)21-12(20)17-10(11(18)19)8-9-4-6-14(15,16)7-5-9/h9-10H,4-8H2,1-3H3,(H,17,20)(H,18,19)/t10-/m0/s1
• InChI Key： NFMRRHKGTCYRJK-JTQLQIEISA-N
• SMILES： FC1(CCC(C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)CC1)F

Computed Properties

• Exact Mass: 307.15951454g/mol
• Monoisotopic Mass: 307.15951454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6